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Compound of Interest

Compound Name: 4-(4-Pyridinyl)thiazole-2-thiol

Cat. No.: B1322362

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 4-(4-
Pyridinyl)thiazole-2-thiol (CAS No: 77168-63-9). The following procedures and data are
compiled to ensure safe laboratory practices, proper handling, and compliant disposal of this
compound.

Immediate Safety and Handling Precautions

Hazard Summary: While comprehensive toxicological data for 4-(4-Pyridinyl)thiazole-2-thiol
is not available, the Safety Data Sheet (SDS) and data from structurally similar compounds
indicate potential hazards. It may cause respiratory irritation, and is presumed to be harmful if
swallowed or in contact with skin.[1] Thiazole and thiol compounds can be irritating to the skin
and eyes.[2]

Personal Protective Equipment (PPE): A comprehensive approach to personal protection is
critical to minimize exposure. The following PPE is recommended for handling 4-(4-
Pyridinyl)thiazole-2-thiol.
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Equipment/Protocol

Specification

Purpose

Ventilation

Chemical Fume Hood

To prevent inhalation of dust

and vapors.

Eye Protection

Chemical Safety Goggles or
Face Shield

To protect eyes from splashes.

Hand Protection

Nitrile or Neoprene Gloves

To prevent skin contact.
Inspect gloves for any signs of
degradation before and during

use.

Body Protection

Laboratory Coat

To protect from spills and

contamination.

Respiratory Protection

NIOSH-approved respirator

Recommended if ventilation is

inadequate or when handling

with an organic vapor cartridge

large quantities.

Physical and Chemical Properties

The following table summarizes the known and predicted physical and chemical properties of

4-(4-Pyridinyl)thiazole-2-thiol.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b1322362?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula CsHeN2S:2 [1112]
Molecular Weight 194.28 g/mol [2]
Pale yellow to brown
Appearance ] [1112]
solid/powder
Boiling Point 356.1 to 364.8 °C (Predicted) [1112][3]
Density 1.356 to 1.45 g/cm3 (Predicted)  [1][2][3]
Flash Point 169.2 °C (Predicted) [11[3]
pKa 7.01 £ 0.40 (Predicted) [2][4]
Low solubility in water. Soluble
Solubility in some organic solvents like [5]

DMSO and DMF.

Storage Temperature

2-8°C, under inert gas

(Nitrogen or Argon)

[2](6]

Experimental Protocol: Synthesis of 4-(4-
Pyridinyl)thiazole-2-thiol

The following is a general procedure for the synthesis of 4-(4-Pyridinyl)thiazole-2-thiol from

2-bromo-1-(pyridin-4-yl)ethanone and ammonium dithiocarbamate.[2]

Materials:

Water

Hydrobromic acid

Bromine

Ammonium dithiocarbamate

2-bromo-1-(pyridin-4-yl)ethanone
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e 4-acetylpyridine

Procedure:

To 1000 ml of water, add 60 g of 4-acetylpyridine. Maintain the temperature at 10-15 °C.
o Slowly add 101 g of hydrobromic acid.

e Gradually add 87.9 g of bromine dropwise at the same temperature. After the addition is
complete, continue the reaction for 1 hour.

e Warm the reaction system to 30-35 °C and continue the reaction for 4 hours.

e Upon completion, cool the reaction solution to 0 °C.

e Add 66 g of ammonium dithiocarbamate and maintain the reaction at 0 °C for 1 hour.

e Slowly warm the reaction system to 20-25 °C and continue the reaction for 4 hours.

» Collect the solid product by filtration to obtain crude 2-mercapto-4-(pyridin-4-yl)thiazole.
o Reflux the crude product in water for 2 hours for purification.

 After cooling, filter the solution to obtain the purified 2-mercapto-4-(pyridin-4-yl)thiazole.

Safe Handling and Disposal Workflow

The following diagram outlines the standard operating procedure for the safe handling and
disposal of 4-(4-Pyridinyl)thiazole-2-thiol.
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Safe Handling and Disposal of 4-(4-Pyridinyl)thiazole-2-thiol

Handling Procedure

Start: Obtain 4-(4-Pyridinyl)thiazole-2-thiol

A4

Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile/Neoprene Gloves

Y

Work in a Chemical Fume Hood

A

Weigh the required amount

A

A4

End of Handling

Dispos

\

Spill Response

Evacuate Immediate Area

Y

Cover with Inert Absorbent Material

Y

Perform experimental work Collect Absorbed Material into a Labeled Hazardous Waste Container

A

@ate Spill Area

al Plan

A

Collect all waste containing the compound in a dedicated, labeled hazardous waste container

Y

/

Securely seal

the container

A

/

Store in a designated, well-ventilated, and secure hazardous waste area

A

/

Dispose of through a licensed professional waste disposal service

Click to download full resolution via product page
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Caption: Workflow for the safe handling, spill response, and disposal of 4-(4-
Pyridinyl)thiazole-2-thiol.

Disposal Plan
All waste containing 4-(4-Pyridinyl)thiazole-2-thiol, including contaminated solids, solutions,
and personal protective equipment, must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

o Waste Collection: Collect all materials contaminated with the compound in a dedicated,
clearly labeled, and sealed hazardous waste container.

o Labeling: The container must be labeled with "Hazardous Waste" and the full chemical
name: "4-(4-Pyridinyl)thiazole-2-thiol".

o Storage: Store the sealed container in a designated, well-ventilated, and secure hazardous
waste accumulation area, away from incompatible materials.

» Professional Disposal: Arrange for the disposal of the hazardous waste through a licensed
professional waste disposal service in accordance with local, state, and federal regulations.
Do not dispose of this chemical down the drain or in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for 4-(4-
Pyridinyl)thiazole-2-thiol]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-4-4-pyridinyl-thiazole-2-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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